Cas no 7470-53-3 ( )

• Product Name: &nbsp
• CAS No: 7470-53-3
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 979954
• PubChem ID: 346188
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AG-G-97242; NSC404314; AC1L84FB; CTK5E0362; Propionanilide, 2',4'-dinitro-; AKOS003865672; NSC-404314;
• N-(2,4-dinitrophenyl)propanamide
• DTXSID60323565
• Propionanilide, 2',4'-dinitro-
• 7470-53-3
• NSC404314
• NSC-404314
• AKOS003865672
•  

• Inchi： 1S/C9H9N3O5/c1-2-9(13)10-7-4-3-6(11(14)15)5-8(7)12(16)17/h3-5H,2H2,1H3,(H,10,13)
• InChI Key： JSWOXDIQDXOCAZ-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05427
• Monoisotopic Mass: 239.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 460.1°C at 760 mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.634
• PSA: 115.38